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Compound of Interest

Compound Name: 1-Carbazol-9-ylpropan-1-one

Cat. No.: B15097855 Get Quote

Essential Safety and Handling Guide for 1-
Carbazol-9-ylpropan-1-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Carbazol-9-ylpropan-1-one. The following procedures are based on available data for

structurally similar compounds and general laboratory safety protocols.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for 1-Carbazol-9-ylpropan-1-one is not readily

available, the parent compound, Carbazole, is classified with several hazards. It is prudent to

handle 1-Carbazol-9-ylpropan-1-one with the assumption of similar or additional risks due to

its ketone functional group.

Potential Hazards Associated with Carbazole Derivatives:

Carcinogenicity: Carbazole is suspected of causing cancer[1].

Skin and Eye Irritation: May cause skin and serious eye irritation[2].

Respiratory Irritation: May cause respiratory irritation[2].
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Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects[2].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table outlines

the recommended PPE for handling 1-Carbazol-9-ylpropan-1-one.

Body Part
Personal Protective

Equipment

Specifications and

Recommendations

Eyes/Face
Safety Glasses with Side-

Shields

Must conform to EN166 or

NIOSH standards. A face

shield may be required for

splash hazards.

Skin Chemical-Resistant Gloves

PVA or Viton gloves are

recommended for handling

aromatic compounds and

ketones.[3][4] Nitrile gloves

may offer general protection

but are not ideal for prolonged

exposure to ketones.[4] Always

inspect gloves before use and

dispose of them properly.[1]

Body Laboratory Coat

A flame-retardant and

antistatic lab coat should be

worn. Ensure it is fully

buttoned.

Respiratory Respirator

Use a NIOSH-approved

respirator with appropriate

cartridges if there is a risk of

dust or aerosol formation, or if

working outside of a fume

hood.[1]

DOT Diagram: PPE Selection Workflow
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Caption: Workflow for selecting appropriate PPE.
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Handling and Storage
Safe handling and storage are critical to preventing exposure and accidents.

Operational Plan:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Have a chemical spill kit readily accessible.

Engineering Controls: All work with 1-Carbazol-9-ylpropan-1-one should be conducted in a

well-ventilated laboratory, preferably within a chemical fume hood.[1]

Handling: Avoid direct contact with skin and eyes.[5] Prevent the formation of dust and

aerosols.[5] Use appropriate tools to handle the substance, avoiding manual contact.

Storage: Store in a cool, dry, and well-ventilated place.[5] Keep the container tightly closed.

[5] Store away from strong oxidizing agents.[2]

Experimental Protocol: General Weighing Procedure

Ensure the analytical balance is inside a fume hood or a ventilated enclosure.

Don all required PPE as outlined in the table above.

Place a clean, tared weighing vessel on the balance.

Carefully transfer the desired amount of 1-Carbazol-9-ylpropan-1-one to the weighing

vessel using a spatula.

Close the primary container immediately after transfer.

Record the weight and proceed with the experimental work.

Clean any minor spills within the enclosure immediately.

Disposal Plan
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Proper disposal of chemical waste is crucial to protect the environment and comply with

regulations.

Disposal Guidelines:

Waste Collection: Collect all waste containing 1-Carbazol-9-ylpropan-1-one in a dedicated,

properly labeled, and sealed container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and pipette tips, should be treated as hazardous waste and

disposed of accordingly.

Disposal Method: Do not dispose of this chemical down the drain.[1] Arrange for disposal

through a licensed chemical waste management company.

DOT Diagram: Chemical Waste Disposal Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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